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Compound of Interest

Compound Name:
7-Chloro-2-iodoimidazo[1,2-

A]pyridine

CAS No.: 1384265-42-2

Cat. No.: B1429134

Get Quote

Executive Safety Summary
7-Chloro-2-iodoimidazo[1,2-a]pyridine (CAS: 1384265-42-2) is a high-value, halogenated

heterocyclic intermediate frequently used in palladium-catalyzed cross-coupling reactions (e.g.,

Suzuki-Miyaura).[1]

Unlike standard organic waste, this compound presents a dual-halogen risk.[1] The presence of

both chlorine (C-Cl) and iodine (C-I) bonds requires strict segregation from strong oxidizers and

acids. Improper disposal can lead to the liberation of corrosive hydrogen iodide (HI) gas or

elemental iodine (

), and the formation of toxic dioxin precursors during uncontrolled combustion.

Immediate Action Required:

Do NOT mix with acidic waste streams (Risk of HI release).

Do NOT mix with oxidizing agents (Risk of exothermic iodine liberation).
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Classify as Halogenated Organic Waste (Solid or Liquid).[1]

Chemical Profile & Hazard Assessment
Understanding the physicochemical properties is the first step in a self-validating disposal

protocol.

Property Data Operational Implication

CAS Number 1384265-42-2
Use for waste manifest

labeling.[1]

Formula
High halogen content (>40%

by mass).[1]

Mol. Weight 278.48 g/mol
Heavy atom count affects

incineration parameters.

Physical State Solid (Off-white/Yellow powder)
Particulate inhalation risk;

requires double-bagging.

Reactivity
Light-sensitive; C-I bond is

labile.

Store waste in amber/opaque

containers.

RCRA Status Characteristic Waste (Toxic)
Must be incinerated at an EPA-

permitted facility.

Pre-Disposal: Segregation & Stabilization
The most common failure point in laboratory safety is "waste stream cross-contamination."[1]

Follow this decision logic to ensure the compound is routed correctly.

Figure 1: Waste Segregation Decision Tree
Caption: Logical flow for categorizing 7-Chloro-2-iodoimidazo[1,2-a]pyridine waste to

prevent incompatible mixing.
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Waste Generation:
7-Chloro-2-iodoimidazo[1,2-a]pyridine

Physical State?

Solid / Powder

Pure Compound/ Silica

In Solution

Reaction Mixture

Stream A: Halogenated Solid
(Double Bagged) Contains Acids/Oxidizers?

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

If Halogens present

Non-Halogenated
(MeOH, DMSO, DMF)

If only MeOH/DMF

Stream B: Halogenated Organic Liquid

Force to Halogenated Stream
(Due to Solute)

No
CRITICAL: Neutralize/Quench

before combining

Yes
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound, Contaminated
Silica/Celite)
Applicability: Expired stock, filter cakes, spill cleanup debris.[1]

PPE Requirement: Nitrile gloves (double gloving recommended), lab coat, safety goggles,

and N95 particulate mask (if handling open powder outside a fume hood).[1]

Primary Containment: Transfer the solid into a clear, sealable polyethylene bag (4 mil

thickness minimum).

Why: Allows visual inspection by waste handlers without opening the bag.

Secondary Containment: Place the sealed primary bag into a wide-mouth high-density

polyethylene (HDPE) jar or a secondary hazardous waste bag.

Labeling: Affix a hazardous waste tag.

Constituents: "7-Chloro-2-iodoimidazo[1,2-a]pyridine" (Do not use abbreviations).[1]

Hazard Checkbox: Toxic, Irritant.[2]

Storage: Store in the "Solid Hazardous Waste" satellite accumulation area, away from light

sources.

Protocol B: Liquid Waste (Mother Liquors, Reaction Mixtures)
Applicability: Filtrates from recrystallization, flash chromatography fractions.[1]

Compatibility Check: Ensure the receiving carboy is rated for Halogenated Solvents.

Scientific Rationale: Even if dissolved in methanol (non-halogenated), the presence of the

chlorinated/iodinated solute mandates the entire mixture be treated as halogenated waste

to prevent corrosion of incinerator injection nozzles designed for non-halogenated

streams.

pH Verification: Check pH of the solution.
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If pH < 4: Neutralize with saturated Sodium Bicarbonate (

) to pH 6-8.

Why: Acidic conditions accelerate the decomposition of the C-I bond, releasing corrosive

Iodine gas inside the waste drum.

Transfer: Pour into the "Halogenated Organic" carboy using a funnel.

Cap & Vent: Close the container immediately. Ensure the cap has a pressure-relief

mechanism if the waste is recently quenched.

Emergency Spill Response
In the event of a benchtop spill, rapid containment is necessary to prevent aerosolization of the

iodinated powder.

Figure 2: Spill Response Workflow
Caption: Step-by-step remediation logic for solid or liquid spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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